(3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one

• Molecular Formula: C25H29NO7
• Molecular Weight: 455.5 g/mol
• IUPAC Name: (3E,5E)-3,5-bis[(3,4,5-trimethoxyphenyl)methylidene]piperidin-4-one
• InChI: InChI=1S/C25H29NO7/c1-28-19-9-15(10-20(29-2)24(19)32-5)7-17-13-26-14-18(23(17)27)8-16-11-21(30-3)25(33-6)22(12-16)31-4/h7-12,26H,13-14H2,1-6H3/b17-7+,18-8+
• InChI Key: JBISTWVGSGOQGK-ZEELXFFVSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OC)OC)/C=C\2/C(=O)/C(=C/C3=CC(=C(C(=C3)OC)OC)OC)/CNC2
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C=C2CNCC(=CC3=CC(=C(C(=C3)OC)OC)OC)C2=O

Description

(3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one is a synthetic organic compound known for its unique chemical structure and potential applications in various fields. This compound features a piperidin-4-one core with two benzylidene groups substituted at the 3 and 5 positions, each bearing three methoxy groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one typically involves the condensation of 3,4,5-trimethoxybenzaldehyde with piperidin-4-one under basic conditions. Common reagents include sodium hydroxide or potassium hydroxide, and the reaction is often carried out in an ethanol or methanol solvent. The reaction mixture is usually refluxed for several hours to ensure complete condensation.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, large-scale synthesis would likely follow similar routes as laboratory synthesis, with optimizations for yield and purity. This might include the use of continuous flow reactors and advanced purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

(3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones.

Reduction: Reduction can yield the corresponding dihydro derivatives.

Substitution: Electrophilic aromatic substitution reactions can occur on the benzylidene rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate or chromium trioxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are typically used.

Substitution: Reagents like bromine or chlorinating agents can be used for halogenation reactions.

Major Products Formed

Oxidation: Quinones and other oxidized derivatives.

Reduction: Dihydro derivatives with reduced double bonds.

Substitution: Halogenated derivatives and other substituted products.

Scientific Research Applications

Chemistry

In chemistry, (3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one is used as a building block for the synthesis of more complex molecules. Its unique structure allows for various functionalization reactions.

Biology

Medicine

In medicinal chemistry, this compound is investigated for its potential therapeutic properties, including anti-inflammatory, anticancer, and antimicrobial activities.

Industry

In the industrial sector, (3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one may be used in the synthesis of dyes, polymers, and other materials requiring specific structural motifs.

Mechanism of Action

The mechanism by which (3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one exerts its effects is often related to its ability to interact with biological macromolecules. It may inhibit enzymes by binding to their active sites or modulate receptor activity by mimicking natural ligands. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• (3E,5E)-3,5-bis(4-methoxybenzylidene)piperidin-4-one
• (3E,5E)-3,5-bis(3,4-dimethoxybenzylidene)piperidin-4-one

Uniqueness

Compared to similar compounds, (3E,5E)-3,5-bis(3,4,5-trimethoxybenzylidene)piperidin-4-one is unique due to the presence of three methoxy groups on each benzylidene ring. This structural feature can influence its chemical reactivity, biological activity, and physical properties, making it a valuable compound for various research and industrial applications.